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Section 1: Core Hazard Identification and
Classification
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Compound of Interest

Compound Name: 6-Bromoquinoline-3-carbaldehyde

Cat. No.: B1373163

Understanding the intrinsic hazards of a chemical is the foundation of safe laboratory practice.
While a specific, dedicated Safety Data Sheet (SDS) for 6-Bromoquinoline-3-carbaldehyde is
not universally available, a robust hazard profile can be constructed by analyzing data from
structurally analogous compounds, such as 6-bromoquinoline, 6-bromoquinoline-2-
carbaldehyde, and other substituted bromoquinolines.[5][6] The data consistently indicate a
classification that warrants careful handling.

The primary hazards are summarized below. This information is aggregated from GHS
classifications of closely related chemical structures and should be considered the minimum
safety standard.[6][7]
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning skin irritation.[5]
n [6]
Serious Eye H319: Causes
Damage/Eye 2A GHSO07 Warning serious eye
Irritation irritation.[5][6]
Specific Target
o H335: May
Organ Toxicity ) )
] GHSO07 Warning cause respiratory
(Single Lo
irritation.[5][6]
Exposure)
Acute Toxicity, ) H302: Harmful if
GHSO07 Warning

Oral (Potential)

swallowed.[7]

Section 2: Physicochemical Properties

A clear understanding of the compound's physical properties is essential for designing

experiments and for anticipating its behavior during handling and in the event of a spill.
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Property Value Source
CAS Number 1196155-68-6 [2][8]
Molecular Formula C10HeBrNO [2][8]
Molecular Weight 236.06 g/mol [2][6][8]

Solid (Typically off-white to
Appearance _ [5]
yellow or light brown)

Likely soluble in common
B organic solvents (e.g., DCM,
Solubility 9]
Chloroform). Low water

solubility is expected.

C1=CC2=NC=C(C=C2C=C1Br
SMILES (2]
)C=0

PCHCYMZZDAUVQB-
INChl Key [2]
UHFFFAOYSA-N

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. The hierarchy of controls dictates
that engineering and administrative controls should be the primary means of protection, with
PPE serving as the final, essential barrier.

Engineering Controls

The primary engineering control for handling 6-Bromoquinoline-3-carbaldehyde, especially
when handled as a powder or when heating solutions, is a certified chemical fume hood.[10]
[11] The fume hood ensures that any dust, vapors, or aerosols are captured at the source,
preventing inhalation. Emergency eye wash stations and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.[12]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is not merely a checklist; it is a risk-based decision process.
The following PPE is mandatory when handling 6-Bromoquinoline-3-carbaldehyde.

o Eye and Face Protection: Chemical safety goggles are required at all times.[10][13] If there
is a significant risk of splashing, such as during transfers of large volumes of solutions, a
face shield should be worn in addition to goggles.[13][14]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are
recommended.[15] Gloves must be inspected for tears or pinholes before each use and
should be removed and disposed of properly, avoiding skin contamination.[16] Never wear
leather or cloth gloves.[15]

o Lab Coat: A flame-resistant lab coat with a closed front and tight-fitting cuffs is required.
[13][14] This protects the skin and personal clothing from contamination.

» Respiratory Protection: When working outside of a fume hood or if there is a potential for
generating significant dust or aerosols that cannot be controlled at the source, a NIOSH-
approved respirator is necessary.[5][17] A filtering facepiece respirator (e.g., N95) may be
sufficient for powders, but a full-face respirator may be required for higher exposure
scenarios.[10][14]
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'

Mandatory PPE:
- Chemical Safety Goggles
- Nitrile/Neoprene Gloves
- Closed Lab Coat

'

Is work performed in a
certified chemical fume hood?

Is there a risk of
dust/aerosol generation?

Is there a significant
splash risk?

No
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O

Ylide Preparationbnert Atmosphere)

1. Add Benzyltriphenylphosphonium
chloride and anhydrous THF to a
flame-dried, N2-flushed flask.

\

2. Cool flask to 0°C in an ice bath.

\

3. Carefully add NaH portion-wise.
(Caution: Hz2 gas evolution).

\ 4

4. Stir at room temperature for 1 hour
until deep orange/red color persists.

AldehydevReaction

5. Dissolve 6-Bromoquinoline-3-carbaldehyde
in anhydrous THF.

\ 4

6. Add aldehyde solution dropwise to
the ylide solution at 0°C.

\ 4

7. Allow to warm to room temperature
and stir overnight.

Workup anc‘i'Purification

8. Quench reaction carefully with
saturated NH4Cl solution at 0°C.

\ 4

9. Extract with ethyl acetate.

\

10. Wash organic layer with water,
then brine. Dry over MgSOa.

\

11. Concentrate in vacuo and purify
by flash column chromatography.

\ 4

>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1373163#6-bromoquinoline-3-carbaldehyde-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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